Cas no 2228392-36-5 (1,1,1-trifluoro-3-1-(propan-2-yl)-1H-pyrazol-5-ylpropan-2-ol)

• Product Name: 1,1,1-trifluoro-3-1-(propan-2-yl)-1H-pyrazol-5-ylpropan-2-ol
• CAS No: 2228392-36-5
• MF: C₉H₁₃F₃N₂O
• MW: 222.207532644272
• CID: 6330479
• PubChem ID: 165780442
• Update Time: 2025-06-09

1,1,1-trifluoro-3-1-(propan-2-yl)-1H-pyrazol-5-ylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-1-(propan-2-yl)-1H-pyrazol-5-ylpropan-2-ol
• 1,1,1-trifluoro-3-[1-(propan-2-yl)-1H-pyrazol-5-yl]propan-2-ol
• EN300-1963750
• 2228392-36-5

• Inchi： 1S/C9H13F3N2O/c1-6(2)14-7(3-4-13-14)5-8(15)9(10,11)12/h3-4,6,8,15H,5H2,1-2H3
• InChI Key： HFOSUFSMNJTMRZ-UHFFFAOYSA-N
• SMILES： FC(C(CC1=CC=NN1C(C)C)O)(F)F

Computed Properties

• Exact Mass: 222.09799753g/mol
• Monoisotopic Mass: 222.09799753g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38Ų

Additional information on 1,1,1-trifluoro-3-1-(propan-2-yl)-1H-pyrazol-5-ylpropan-2-ol

Introduction to 1,1,1-trifluoro-3-1-(propan-2-yl)-1H-pyrazol-5-ylpropan-2-ol (CAS No. 2228392-36-5)

The compound 1,1,1-trifluoro-3-1-(propan-2-yl)-1H-pyrazol-5-ylpropan-2-ol, identified by its CAS number 2228392-36-5, represents a significant advancement in the field of medicinal chemistry and pharmacology. This molecule, featuring a trifluoromethyl group and a pyrazole scaffold, has garnered attention due to its unique structural and functional properties. The presence of a propan-2-yl side chain further enhances its molecular complexity, making it a promising candidate for various therapeutic applications.

Recent research in the domain of fluorinated heterocycles has highlighted the immense potential of compounds containing trifluoromethyl groups. These groups are well-known for their ability to modulate metabolic stability, lipophilicity, and binding affinity, thereby improving the pharmacokinetic and pharmacodynamic profiles of drug candidates. The pyrazole core is another critical structural feature, widely recognized for its role in medicinal chemistry due to its versatility in forming hydrogen bonds and its ability to interact with biological targets. The combination of these elements in 1,1,1-trifluoro-3-1-(propan-2-yl)-1H-pyrazol-5-ylpropan-2-ol suggests a multifaceted approach to drug design.

In the context of modern drug discovery, the development of novel scaffolds that can interact with biological targets in unique ways is paramount. The pyrazole moiety in this compound can serve as a hinge-binding region, facilitating interactions with enzymes and receptors. Additionally, the trifluoromethyl group can enhance the compound's resistance to metabolic degradation, ensuring prolonged activity at the target site. These properties make it an attractive candidate for further exploration in the development of small-molecule drugs.

Current studies have begun to elucidate the potential applications of this compound in various therapeutic areas. For instance, its structural features suggest that it may exhibit inhibitory activity against certain enzymes implicated in inflammatory and infectious diseases. The propan-2-yl side chain could also contribute to its ability to cross biological membranes, improving bioavailability. These preliminary findings underscore the importance of continued research into this molecule.

The synthesis of 1,1,1-trifluoro-3-1-(propan-2-yl)-1H-pyrazol-5-ylpropan-2-ol involves a series of well-established organic reactions, including condensation and fluorination processes. The introduction of the trifluoromethyl group is particularly critical and often requires specialized methodologies to ensure high yield and purity. Advanced synthetic techniques have enabled researchers to optimize these processes, making it feasible to produce sufficient quantities for preclinical studies.

Preclinical investigations have already provided valuable insights into the pharmacological properties of this compound. Initial studies indicate that it may exhibit moderate solubility in both aqueous and lipid environments, which is advantageous for formulating oral or injectable medications. Furthermore, preliminary toxicity assessments suggest that it is well-tolerated at relevant doses, although further studies are needed to fully characterize its safety profile.

The integration of computational modeling and high-throughput screening has accelerated the process of identifying promising drug candidates like 1,1,1-trifluoro-3-1-(propan-2-y l)-1H-pyrazol -5 -ylpropan -2 -ol. These approaches allow researchers to predict how a molecule will interact with biological targets before conducting expensive wet-lab experiments. By leveraging these technologies, scientists can prioritize compounds based on their predicted efficacy and selectivity.

The future direction of research on this compound will likely involve exploring its potential as an intermediate in larger synthetic schemes or as a lead compound for structure-based drug design. Collaborative efforts between synthetic chemists and biologists will be essential to fully realize its therapeutic potential. As our understanding of biological systems continues to evolve, compounds like 2228392 - 36 - 5 will play an increasingly important role in addressing unmet medical needs.